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Compound of Interest

Compound Name: Ethion monoxon

Cat. No.: B093208 Get Quote

Disclaimer: This technical guide consolidates the currently available scientific information on

Ethion monoxon. It is critical to note that there is a significant scarcity of experimental data in

the public domain regarding the physicochemical properties of crystalline Ethion monoxon.

Much of the quantitative data presented for Ethion monoxon is derived from computational

models. For comparative and contextual purposes, experimentally determined data for its

parent compound, Ethion, is also provided.

Introduction
Ethion monoxon (CAS No: 17356-42-2) is an organophosphate and a primary metabolite of

the insecticide and acaricide, Ethion.[1] The metabolic transformation from Ethion to Ethion
monoxon occurs via oxidative desulfuration in the liver, a bioactivation process that

significantly increases its potency as an acetylcholinesterase (AChE) inhibitor.[2] A thorough

understanding of the physicochemical properties of Ethion monoxon is paramount for

researchers in toxicology, environmental science, and drug development for assessing its

environmental fate, biological activity, and for the development of precise analytical methods.

This document provides a comprehensive summary of the known properties of Ethion
monoxon, contextualized with data from its parent compound.

Data Presentation: Physicochemical Properties
The following tables summarize the available physicochemical data for Ethion monoxon and

Ethion. The data for Ethion monoxon is largely computational, while the data for Ethion is

primarily from experimental measurements.
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Table 1: Physicochemical Properties of Ethion Monoxon

Property Value Data Type Source(s)

Molecular Formula C₉H₂₂O₅P₂S₃ N/A [1]

Molecular Weight 368.4 g/mol Computed [1]

Physical State Not Specified N/A -

Melting Point Not Available N/A -

Boiling Point Not Available N/A -

LogP (o/w) 3.3 Computed [1]

| IUPAC Name | diethoxyphosphorylsulfanylmethylsulfanyl-diethoxy-sulfanylidene-λ⁵-

phosphane | N/A |[1] |

Table 2: Physicochemical Properties of Ethion

Property Value Data Type Source(s)

Molecular Formula C₉H₂₂O₄P₂S₄ N/A [3][4]

Molecular Weight 384.48 g/mol N/A [5]

Physical State
Colorless to amber-

colored liquid
Experimental [3][4][6]

Melting Point -12 to -13 °C Experimental [3][6][7][8]

Boiling Point
164–165 °C at 0.3 mm

Hg
Experimental [3][4][6][8]

Water Solubility 1.10 - 2.0 mg/L Experimental [3][6][9]

Solubility (Other)
Soluble in most

organic solvents
Experimental [3][6][9]

LogP (o/w) 5.073 Experimental [3][8][9]
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| Vapor Pressure | 1.5 x 10⁻⁶ mm Hg at 20-25 °C | Experimental |[6][8][9] |

Metabolic Pathway and Synthesis Context
The primary route to Ethion monoxon formation is through the metabolic oxidation of Ethion

within biological systems. Specific laboratory protocols for the synthesis and subsequent

crystallization of Ethion monoxon are not well-documented in the available literature. The

synthesis of the parent compound, Ethion, is typically achieved by reacting diethyl

dithiophosphoric acid with 2-chloroethyl ethyl sulphide.[10]

Mandatory Visualization: Metabolic Bioactivation of
Ethion
The diagram below illustrates the key metabolic conversion of Ethion to its more toxic monoxon

analog, a critical pathway for its mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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